Cas no 1346497-81-1 (3-Methyl-2-(1H-pyrrol-1-yl)phenol)

• Product Name: 3-Methyl-2-(1H-pyrrol-1-yl)phenol
• CAS No: 1346497-81-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4695806
• Update Time: 2025-10-22

3-Methyl-2-(1H-pyrrol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1H-pyrrol-1-yl)phenol
• RYIKVHSERXVJRU-UHFFFAOYSA-N
• 3-Methyl-2-(1H-pyrrol-1-yl)phenol

• Inchi： 1S/C11H11NO/c1-9-5-4-6-10(13)11(9)12-7-2-3-8-12/h2-8,13H,1H3
• InChI Key： RYIKVHSERXVJRU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-Methyl-2-(1H-pyrrol-1-yl)phenol

Introduction to 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) and Its Emerging Applications in Chemical Biology

The compound 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring both a phenolic moiety and a pyrrole ring, this molecule has garnered attention in recent years due to its unique structural properties and potential biological activities. The presence of the methyl group at the 3-position of the phenol ring, coupled with the 1H-pyrrol-1-yl substituent, contributes to its distinct electronic and steric characteristics, making it a promising candidate for further exploration in medicinal chemistry.

In the realm of chemical biology, the exploration of small molecules with dual functional groups has opened new avenues for therapeutic intervention. The phenolic hydroxyl group in 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) is particularly noteworthy, as it can engage in various hydrogen bonding interactions, while the pyrrole ring offers opportunities for coordination with metal ions or biological targets. This dual functionality has been leveraged in the design of novel scaffolds for drug discovery, where such structural motifs often exhibit enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of pyrrole-containing compounds as modulators of enzyme activity and receptor binding. For instance, derivatives of pyrrole have been investigated for their roles in inhibiting kinases and other signaling proteins that are aberrantly expressed in diseases such as cancer. The compound 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) fits into this broader category, with preliminary research suggesting that it may interfere with key molecular pathways involved in cell proliferation and survival.

The phenolic nature of this molecule also lends itself to applications in redox biology, where reactive oxygen species (ROS) play a significant role in cellular homeostasis and pathology. Compounds capable of modulating ROS levels have shown promise in treating oxidative stress-related conditions, such as neurodegenerative diseases and inflammation. The ability of 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) to act as a hydrogen donor or acceptor makes it a candidate for such therapeutic strategies.

One particularly intriguing aspect of this compound is its potential to cross the blood-brain barrier (BBB), which is a critical challenge in drug delivery systems designed for central nervous system (CNS) disorders. The structural features of 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) may facilitate its penetration through this barrier, opening up possibilities for treating neurological conditions that are currently difficult to address with conventional therapeutics.

The synthesis of 3-Methyl-2-(1H-pyrrol-1-yl)phenol (CAS No. 1346497-81-1) has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. These synthetic routes have enabled access to high yields and purity, which are essential for subsequent biological evaluation. Advances in synthetic chemistry continue to enhance the accessibility of complex molecules like this one, allowing for more rapid screening and development.

In conclusion, 3-Methyl-2-(1H-pyrrol-1-y]phenol (CAS No. 1346497- 81- 1) represents a structurally intriguing compound with potential applications across multiple domains of chemical biology and pharmacology. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery, with particular interest in modulating enzyme activity, managing oxidative stress, and overcoming BBB penetration barriers. As research progresses, further exploration into its biological profile will undoubtedly uncover new therapeutic opportunities.